Cas no 34670-04-7 (5-(4-ethylphenyl)-5-oxopentanoic acid)

5-(4-Ethylphenyl)-5-oxopentanoic acid is a ketone-substituted carboxylic acid derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a 4-ethylphenyl ketone moiety linked to a pentanoic acid chain, offering versatility in further functionalization. The compound’s aromatic ethyl group enhances lipophilicity, which may improve solubility in organic solvents for synthetic modifications. The carboxylate group provides a reactive site for conjugation or salt formation, while the ketone functionality allows for nucleophilic additions or reductions. This balance of reactivity and stability makes it a valuable building block for research in medicinal chemistry and material science. Suitable for controlled reactions under standard laboratory conditions.
5-(4-ethylphenyl)-5-oxopentanoic acid structure
34670-04-7 structure
Product name:5-(4-ethylphenyl)-5-oxopentanoic acid
CAS No:34670-04-7
MF:C13H16O3
MW:220.264344215393
CID:1463623

5-(4-ethylphenyl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-ethylphenyl)-5-oxopentanoic acid
    • Benzenepentanoic acid, 4-ethyl-delta-oxo-
    • 5-(4-Ethylphenyl)-5-oxovaleric acid
    • Inchi: InChI=1S/C13H16O3/c1-2-10-6-8-11(9-7-10)12(14)4-3-5-13(15)16/h6-9H,2-5H2,1H3,(H,15,16)
    • InChI Key: FWKMYWRTBXKGBU-UHFFFAOYSA-N
    • SMILES: CCC1=CC=C(C=C1)C(=O)CCCC(=O)O

Computed Properties

  • Exact Mass: 220.11000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6

Experimental Properties

  • Melting Point: 100-102°C
  • PSA: 54.37000
  • LogP: 2.68660

5-(4-ethylphenyl)-5-oxopentanoic acid Security Information

5-(4-ethylphenyl)-5-oxopentanoic acid Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

5-(4-ethylphenyl)-5-oxopentanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1256070-1g
5-(4-ETHYLPHENYL)-5-OXOVALERIC ACID
34670-04-7 95%
1g
$220 2024-06-07
Fluorochem
022978-25g
5-(4-Ethylphenyl)-5-oxovaleric acid
34670-04-7 95%
25g
£929.00 2022-03-01
Fluorochem
022978-1g
5-(4-Ethylphenyl)-5-oxovaleric acid
34670-04-7 95%
1g
£104.00 2022-03-01
1PlusChem
1P007DCI-25g
5-(4-ETHYLPHENYL)-5-OXOVALERIC ACID
34670-04-7 95%
25g
$1745.00 2025-02-22
A2B Chem LLC
AD43090-250mg
5-(4-Ethylphenyl)-5-oxovaleric acid
34670-04-7 95%
250mg
$35.00 2024-04-20
Crysdot LLC
CD12080831-5g
5-(4-Ethylphenyl)-5-oxovaleric acid
34670-04-7 95+%
5g
$311 2024-07-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1771805-25g
5-(4-Ethylphenyl)-5-oxovaleric acid
34670-04-7 98%
25g
¥40535.00 2024-05-17
eNovation Chemicals LLC
Y1256070-5g
5-(4-ETHYLPHENYL)-5-OXOVALERIC ACID
34670-04-7 95%
5g
$635 2025-02-28
eNovation Chemicals LLC
Y1256070-1g
5-(4-ETHYLPHENYL)-5-OXOVALERIC ACID
34670-04-7 95%
1g
$230 2025-02-28
eNovation Chemicals LLC
Y1256070-5g
5-(4-ETHYLPHENYL)-5-OXOVALERIC ACID
34670-04-7 95%
5g
$605 2024-06-07

5-(4-ethylphenyl)-5-oxopentanoic acid Related Literature

Additional information on 5-(4-ethylphenyl)-5-oxopentanoic acid

Comprehensive Overview of 5-(4-Ethylphenyl)-5-oxopentanoic Acid (CAS No. 34670-04-7): Properties, Applications, and Industry Insights

5-(4-Ethylphenyl)-5-oxopentanoic acid (CAS No. 34670-04-7) is a specialized organic compound with a growing presence in pharmaceutical and chemical research. This keto acid derivative features a unique molecular structure combining an ethylphenyl group with a pentanoic acid backbone, making it valuable for synthetic applications. Recent studies highlight its role as an intermediate in developing non-steroidal anti-inflammatory drugs (NSAIDs) and metabolic regulators, aligning with the increasing demand for precision medicine.

The compound’s physicochemical properties include a molecular weight of 220.26 g/mol and a carboxylic acid functional group, which enhances its reactivity in esterification and amidation reactions. Researchers are exploring its potential in green chemistry applications, particularly in solvent-free synthesis—a trending topic in sustainable manufacturing. Its low toxicity profile (as per available data) further supports its adoption in biocompatible material development.

In the context of drug discovery, 5-(4-ethylphenyl)-5-oxopentanoic acid has garnered attention for its structural similarity to bioactive molecules targeting cyclooxygenase (COX) enzymes. This connection addresses frequent search queries like "novel NSAID intermediates 2024" or "sustainable drug synthesis." Analytical techniques such as HPLC and NMR spectroscopy are typically employed to verify its purity, a critical factor given the pharmaceutical industry’s emphasis on quality control.

From an industrial perspective, suppliers of CAS 34670-04-7 often highlight its high batch-to-batch consistency, a key concern for manufacturers optimizing scale-up processes. The compound’s stability under controlled storage conditions (recommended at 2–8°C) also makes it a reliable candidate for long-term research projects. Notably, its applications extend to flavor and fragrance industries, where modified phenyl derivatives are increasingly used.

Emerging discussions in academic forums and patent filings suggest exploratory uses of this compound in cancer research, particularly in modulating lipid metabolism pathways. While preliminary, these studies respond to trending searches like "keto acids in oncology". However, comprehensive clinical data remain limited, underscoring the need for further investigation.

Regulatory compliance for 5-(4-ethylphenyl)-5-oxopentanoic acid varies by region, but it generally falls under standard laboratory chemical guidelines. Its non-hazardous classification (where applicable) simplifies logistics and handling—a practical advantage for global supply chains. This aspect is frequently queried in terms like "CAS 34670-04-7 safety data sheets" or "export regulations for keto acids."

In summary, 34670-04-7 represents a versatile building block bridging pharmaceutical innovation and industrial chemistry. Its alignment with sustainability goals and drug development trends positions it as a compound of enduring relevance. Future research may unlock additional functionalities, particularly in personalized medicine and biodegradable polymers.

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